Cas no 2055275-08-4 (4-methyl-6-(trifluoromethyl)pyridazin-3-amine)

• Product Name: 4-methyl-6-(trifluoromethyl)pyridazin-3-amine
• CAS No: 2055275-08-4
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• MDL: MFCD32710654
• CID: 5672904
• PubChem ID: 121284732
• Update Time: 2025-06-11

4-methyl-6-(trifluoromethyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(trifluoromethyl)pyridazin-3-amine
• 2055275-08-4
• Cc1cc(nnc1N)C(F)(F)F
• SCHEMBL17688749
• Z4445774134
• WBUIUDXMWUNWMT-UHFFFAOYSA-N
• EN300-26678643
• 4-​methyl-​6-​(trifluoromethyl)​-3-​Pyridazinamine

• MDL： MFCD32710654
• Inchi： 1S/C6H6F3N3/c1-3-2-4(6(7,8)9)11-12-5(3)10/h2H,1H3,(H2,10,12)
• InChI Key： WBUIUDXMWUNWMT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(N)N=N1)(F)F

Computed Properties

• Exact Mass: 177.05138169g/mol
• Monoisotopic Mass: 177.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-methyl-6-(trifluoromethyl)pyridazin-3-amine

4-Methyl-6-(Trifluoromethyl)pyridazin-3-amine: A Comprehensive Overview

4-Methyl-6-(trifluoromethyl)pyridazin-3-amine (CAS No. 2055275-08-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular formula of 4-methyl-6-(trifluoromethyl)pyridazin-3-amine is C₈H₈F₃N₃, and it has a molecular weight of 199.17 g/mol. The presence of the trifluoromethyl group and the pyridazine ring system contributes to its distinct chemical properties, including high stability and reactivity in various chemical reactions. These properties make it an attractive starting material for the synthesis of more complex molecules with potential therapeutic applications.

In recent years, the study of 4-methyl-6-(trifluoromethyl)pyridazin-3-amine has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated its ability to modulate the activity of specific enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders.

One of the key areas of research involving 4-methyl-6-(trifluoromethyl)pyridazin-3-amine is its potential as an anti-inflammatory agent. Inflammation is a common underlying factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This property makes it a valuable candidate for further development as a therapeutic agent.

Beyond its anti-inflammatory properties, 4-methyl-6-(trifluoromethyl)pyridazin-3-amine has also shown promise in the field of oncology. Cancer research has identified several key targets that can be modulated to inhibit tumor growth and metastasis. Studies have demonstrated that this compound can selectively target and inhibit specific oncogenic pathways, thereby reducing tumor cell proliferation and enhancing apoptosis. These findings have sparked interest in its potential as an anticancer agent.

The pharmacokinetic properties of 4-methyl-6-(trifluoromethyl)pyridazin-3-amine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity profile make it suitable for both oral and parenteral administration.

In addition to its therapeutic potential, 4-methyl-6-(trifluoromethyl)pyridazin-3-amine has also been explored for its use in diagnostic imaging. The unique chemical structure of this compound allows it to be labeled with radiotracers or fluorescent tags, making it useful for non-invasive imaging techniques such as positron emission tomography (PET) and fluorescence imaging. These applications have significant implications for early disease detection and monitoring treatment efficacy.

The synthesis of 4-methyl-6-(trifluoromethyl)pyridazin-3-amine involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-methylnicotinic acid with trifluoromethylation reagents followed by reduction to form the amine derivative. This synthetic pathway is highly efficient and can be scaled up for large-scale production, making it suitable for industrial applications.

The safety profile of 4-methyl-6-(trifluoromethyl)pyridazin-3-amine has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, as with any new compound, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-methyl-6-(trifluoromethyl)pyridazin-3-amine (CAS No. 2055275-08-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent in various disease areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as an important molecule in the field.